Cas no 18164-50-6 (bis(4-chlorophenyl)acetaldehyde)

• Product Name: bis(4-chlorophenyl)acetaldehyde
• CAS No: 18164-50-6
• MF: C₁₄H₁₀Cl₂O
• MW: 265.134602069855
• CID: 1373246
• PubChem ID: 167694
• Update Time: 2025-04-20

bis(4-chlorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• bis(4-chlorophenyl)acetaldehyde
• 4-Chloro-alpha-(4-chlorophenyl)benzeneacetaldehyde
• Benzeneacetaldehyde, 4-chloro-alpha-(4-chlorophenyl)-
• 2,2-bis(4-chlorophenyl)acetaldehyde
• 2,2-bis(p-chlorophenyl)acetaldehyde
• SCHEMBL1978297
• 2,2-bis(p-chlorophenyl) acetaldehyde
• BENZENEACETALDEHYDE, 4-CHLORO-.ALPHA.-(4-CHLOROPHENYL)-
• DTXSID50171173
• 18164-50-6
• ACETALDEHYDE, BIS(P-CHLOROPHENYL)-
• UNII-R6GYL6O5WR
• BIS(P-CHLOROPHENYL)ACETALDEHYDE
• Q27287856
• R6GYL6O5WR
• Bis-(4-chloro-phenyl)-acetaldehyde
• PLAJRWVPXJKVML-UHFFFAOYSA-N

• Inchi： 1S/C14H10Cl2O/c15-12-5-1-10(2-6-12)14(9-17)11-3-7-13(16)8-4-11/h1-9,14H
• InChI Key： PLAJRWVPXJKVML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C=O)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 264.011
• Monoisotopic Mass: 264.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.278
• Boiling Point: 380.9°C at 760 mmHg
• Flash Point: 161.1°C
• Refractive Index: 1.592
• PSA: 17.07